4,7-Dibromo-5,6-bis(dodecyloxy)benzo[c][1,2,5]thiadiazole

• IUPAC Name: 4,7-dibromo-5,6-didodecoxy-2,1,3-benzothiadiazole
• InChI: InChI=1S/C30H50Br2N2O2S/c1-3-5-7-9-11-13-15-17-19-21-23-35-29-25(31)27-28(34-37-33-27)26(32)30(29)36-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key: DVDXEQCMUYXONV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=C(C2=NSN=C2C(=C1OCCCCCCCCCCCC)Br)Br
• Molecular Formula: C30H50Br2N2O2S
• DSSTOX Substance ID: DTXSID70744161
• Molecular Weight: 662.6 g/mol
• CAS RN: 1313876-00-4

Description

4,7-Dibromo-5,6-bis(dodecyloxy)benzo[c][1,2,5]thiadiazole is a building block/monomer for organic semiconductor synthesis. It is used in the application of light-emitting diodes and photovoltaic devices.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzothiadiazole ring with bromine atoms and dodecyloxy groups attached. The exact structure would require more specific data or a visual representation.

Scientific Research Applications

1. Organic Electronics and Photovoltaics

4,7-Dibromo-5,6-bis(dodecyloxy)benzo[c][1,2,5]thiadiazole and its derivatives have been investigated for their potential in organic electronics, particularly in photovoltaic applications. For example, a study by Xu et al. (2016) designed donor–acceptor alternating polymers incorporating derivatives of benzo[c][1,2,5]thiadiazole for organic photovoltaics. These polymers displayed strong absorptions and were suitable for bulk-heterojunction solar cells, achieving a maximum power conversion efficiency of 6.27% (Xu et al., 2016).

2. Molecular Self-Assembly

The solvent-dependent self-assembly of derivatives of this compound on surfaces has been a subject of research. Zha et al. (2013) explored how solvents affect the molecular self-assembly of these compounds on graphite surfaces. This research has implications for the design of nanostructured materials (Zha et al., 2013).

3. Liquid Crystalline Properties

Compounds with long alkyl chains, like 4,7-bis(dodecylthio)-[1,2,5]thiadiazolo[3,4-c]pyridine, derived from 4,7-dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine, have been studied for their liquid crystalline properties. Chmovzh et al. (2021) synthesized such derivatives and analyzed their structure, highlighting the potential of these compounds in liquid crystal technology (Chmovzh et al., 2021).

4. Biomolecule Interactive Studies

Derivatives of benzo[c][1,2,5]thiadiazole have also been studied for their interactions with biomolecules. Neto et al. (2020) synthesized new hybrid molecules containing benzo[c][1,2,5]thiadiazole and investigated their interactions with DNA and human serum albumin, providing insights into their potential biomedical applications (Neto et al., 2020).

5. Optoelectronic Properties

Research has also focused on the optoelectronic properties of materials based on benzo[c][1,2,5]thiadiazole derivatives. A study by Boudebous et al. (2008) revealed that these compounds, due to their electron-poor macrocycles, are significant for the design of optoelectronic devices (Boudebous et al., 2008).

Mechanism of Action

Target of Action

It is known that this compound is used as a monomer for the synthesis of light-emitting and conducting polymers for organic electronics .

Mode of Action

The mode of action of 4,7-Dibromo-5,6-bis(dodecyloxy)benzo[c][1,2,5]thiadiazole is primarily through its electron-accepting properties. The compound is part of the benzo[c][1,2,5]thiadiazole (BTZ) group, which is known for its strong electron-accepting properties . This makes it valuable in the creation of organic photovoltaics and other electronic applications .

Biochemical Pathways

The biochemical pathways affected by this compound are related to its role in organic electronics. The compound’s electron-accepting properties allow it to participate in the creation of π-conjugated electron donor–acceptor (D–A) systems . These systems are crucial for the function of organic photovoltaics, fluorophores, and photocatalysts .

Pharmacokinetics

It is known that the compound is a solid at room temperature and should be stored in a dry environment .

Result of Action

The result of the action of this compound is the creation of organic electronic devices with improved performance. For example, the incorporation of similar compounds into active layers of photovoltaic cells has resulted in increased power conversion efficiency .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the compound’s effectiveness as an electron acceptor can be affected by the presence of other compounds in the system . Additionally, the compound’s stability and efficacy can be influenced by storage conditions .

Safety and Hazards

The safety information available indicates that 4,7-Dibromo-5,6-bis(dodecyloxy)benzo[c][1,2,5]thiadiazole may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.